![molecular formula C7H8N6O2 B6533063 2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide CAS No. 1058432-52-2](/img/structure/B6533063.png)
2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide (2-MOP) is a synthetic compound that has a wide range of applications in scientific research. It has been used in various studies to investigate the effects of various compounds on biochemical and physiological processes.
Scientific Research Applications
2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide has been used in a variety of scientific research applications. It has been used to study the effects of various compounds on biochemical and physiological processes. It has been used to study the effects of various drugs on the central nervous system, as well as the effects of various hormones on cell metabolism. In addition, this compound has been used to study the effects of various compounds on the immune system, and to study the effects of various drugs on the cardiovascular system.
Mechanism of Action
2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide binds to and inhibits the enzyme dihydrofolate reductase (DHFR) which is involved in the synthesis of purines and pyrimidines. This inhibition prevents the synthesis of nucleic acids, which can lead to cell death. Additionally, this compound can also bind to and inhibit the enzyme thymidylate synthase (TS) which is involved in the synthesis of thymidine monophosphate (TMP). This inhibition prevents the synthesis of TMP, which can also lead to cell death.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of a variety of cancer cell lines, including breast, prostate, and colon cancer. Additionally, this compound has been shown to inhibit the growth of viruses such as HIV and hepatitis C. In vivo studies have shown that this compound can reduce inflammation and improve wound healing.
Advantages and Limitations for Lab Experiments
2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide has several advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize, and it has a wide range of applications in scientific research. Additionally, it is relatively stable and can be stored for long periods of time without degradation. However, this compound also has some limitations. It is not water soluble, and it is toxic in high concentrations. Additionally, it can be degraded by light and heat, so it must be stored in a dark, cool place.
Future Directions
There are a number of potential future directions for 2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide research. One potential direction is to further investigate the effects of this compound on various cancer cell lines, as well as to explore the potential of this compound as an anti-tumor agent. Additionally, further research could be conducted to explore the effects of this compound on the immune system, as well as to explore the potential of this compound as an anti-viral agent. Additionally, further research could be conducted to explore the effects of this compound on the cardiovascular system, as well as to explore the potential of this compound as an anti-inflammatory agent. Finally, further research could be conducted to explore the potential of this compound as a wound healing agent.
Synthesis Methods
2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide can be synthesized through a variety of methods. The most common method involves the reaction of 7-amino-3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidine (AMTP) with acetic anhydride in the presence of pyridine. The reaction yields this compound as the main product and other byproducts such as 3-methyl-7-oxo-3H-1,2,3-triazolo[4,5-d]pyrimidine-6-carboxylic acid (MOPCA). This method is simple and cost-effective, making it the preferred method for synthesizing this compound.
properties
IUPAC Name |
2-(3-methyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N6O2/c1-12-6-5(10-11-12)7(15)13(3-9-6)2-4(8)14/h3H,2H2,1H3,(H2,8,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CELAPZMZQKEKMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)N(C=N2)CC(=O)N)N=N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.